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Compound of Interest

Compound Name: 2,4,6-Triiodophenol

Cat. No.: B146134 Get Quote

For researchers, scientists, and professionals engaged in drug development, the precise

characterization of chemical compounds is paramount. 2,4,6-Triiodophenol, a compound of

interest for its various biological activities, is no exception. This technical guide provides a

comprehensive overview of the melting point of 2,4,6-Triiodophenol, a critical parameter for its

identification and purity assessment.

Physicochemical Properties of 2,4,6-Triiodophenol
2,4,6-Triiodophenol presents as a yellowish or off-white to light brown crystalline powder. It is

characterized by its poor solubility in water, while exhibiting some solubility in organic solvents

such as ethanol, propanol, acetone, and ether. It is highly soluble in chloroform and

dichloromethane, and also dissolves in alkaline solutions.

Melting Point Range of 2,4,6-Triiodophenol
The reported melting point of 2,4,6-Triiodophenol consistently falls within a narrow range,

indicating a well-defined physical property for the pure substance. The melting point is a key

indicator of purity; impurities typically depress and broaden the melting range.

Summary of Reported Melting Points
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Melting Point Range (°C) Source/Comment

159 - 160 Chemical supplier data.

157 - 159
Literature value, often cited by chemical

suppliers.

158
A frequently cited value, referenced as early as

1946 in Pharmaceutica Acta Helvetiae.

158 ± 1
Result after recrystallization from isopropanol,

as described in a patent for its preparation.

158 - 159
Observed after synthesis and recrystallization

from hot methanol.

158 - 162 Reported by a chemical supplier.

156 - 158 Data from the NIST Chemistry WebBook.

Experimental Protocols
While the original 1946 publication by Rosenthaler provides a foundational value for the melting

point, detailed experimental protocols from that specific source are not readily available in

modern databases. However, the determination of a melting point for a crystalline organic solid

like 2,4,6-Triiodophenol follows a standardized and well-established methodology.

General Experimental Protocol for Melting Point
Determination
The capillary method is the most common technique for determining the melting point of a

crystalline solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or a digital instrument like a

DigiMelt).

Capillary tubes (sealed at one end).
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Thermometer (calibrated).

Mortar and pestle.

Spatula.

Procedure:

Sample Preparation: A small amount of the 2,4,6-Triiodophenol sample is finely powdered

using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the solid into the sealed end.

This process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. The assembly is then immersed in the heating

oil within the Thiele tube.

Apparatus Setup (Digital): The packed capillary tube is inserted into the heating block of the

digital melting point apparatus.

Heating: The apparatus is heated gently and steadily, at a rate of approximately 1-2°C per

minute as the temperature approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range.

Purity and Recrystallization: The sharpness of the melting point range is an indicator of

purity. A broad melting range (greater than 2°C) suggests the presence of impurities. For

purification, 2,4,6-Triiodophenol can be recrystallized from solvents such as hot methanol

or isopropanol. Following recrystallization, the melting point should be re-determined to

confirm purity, expecting a narrower and potentially higher melting range.

Logical Workflow for Characterization
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The following diagram illustrates the logical workflow from the synthesis of 2,4,6-Triiodophenol
to its characterization, including the crucial step of melting point determination.
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Product
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Synthesis and Characterization Workflow for 2,4,6-Triiodophenol.

To cite this document: BenchChem. [In-Depth Technical Guide: The Melting Point of 2,4,6-
Triiodophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146134#2-4-6-triiodophenol-melting-point-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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